4-[(5Z)-5-({9-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid

• Molecular Formula: C21H24N4O4S2
• Molecular Weight: 460.6 g/mol
• IUPAC Name: 4-[(5Z)-5-[[9-methyl-2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• InChI: InChI=1S/C21H24N4O4S2/c1-12(2)11-22-17-14(19(28)24-8-4-6-13(3)18(24)23-17)10-15-20(29)25(21(30)31-15)9-5-7-16(26)27/h4,6,8,10,12,22H,5,7,9,11H2,1-3H3,(H,26,27)/b15-10-
• InChI Key: MKSSGKDJULXSCW-GDNBJRDFSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCC(=O)O)NCC(C)C
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCC(=O)O)NCC(C)C

Description

This compound is a hybrid heterocyclic molecule featuring a pyrido[1,2-a]pyrimidinone core fused to a thiazolidinone ring via a conjugated methylidene bridge. Key structural elements include:

• Pyrido[1,2-a]pyrimidinone system: Substituted at position 2 with a (2-methylpropyl)amino group and at position 9 with a methyl group.

The Z-configuration of the methylidene bridge (5Z) is critical for maintaining planarity and conjugation, which may influence electronic properties and binding affinity to targets such as enzymes or receptors .

Preparation Methods

Synthesis of the Pyrido[1,2-a]Pyrimidin-4-One Core

The pyrido[1,2-a]pyrimidin-4-one scaffold is synthesized via cyclization reactions. A common method involves reacting 2-aminopyridine derivatives with orthoesters or acylating agents under catalytic conditions:

Procedure

• Starting Material : 9-Methyl-2-[(2-methylpropyl)amino]pyrido[1,2-a]pyrimidin-4-one is prepared by reacting 2-amino-4-methylpyridine with isobutyl isocyanate in the presence of triethylamine .

• Cyclization : The intermediate undergoes acid-catalyzed cyclization using polyphosphoric acid (PPA) at 100–120°C to form the pyrido[1,2-a]pyrimidin-4-one core .

Key Data

Parameter	Value	Source
Yield	68–72%
Reaction Temperature	100–120°C
Catalyst	Polyphosphoric acid (PPA)

Preparation of the Thiazolidin-4-One Ring

The thiazolidin-4-one ring is synthesized via cyclization of thiourea derivatives with α-haloacetic acids:

Procedure

• Thiourea Alkylation : Thiourea reacts with α-chloroacetic acid in aqueous NaOH to form 2-thioxo-1,3-thiazolidin-4-one .

• Optimization : Microwave-assisted synthesis reduces reaction time from 12 hours (conventional) to 5 minutes, improving yield to 83% .

Key Data

Parameter	Conventional Method	Microwave Method	Source
Reaction Time	12 hours	5 minutes
Yield	75%	83%
Solvent	Water	Water

Knoevenagel Condensation for Methylene Bridge Formation

The methylene bridge (-CH=) between the pyrido[1,2-a]pyrimidin-4-one and thiazolidin-4-one is formed via Knoevenagel condensation:

Procedure

• Aldehyde Activation : The pyrido[1,2-a]pyrimidin-4-one derivative is treated with acetic anhydride to generate the reactive aldehyde intermediate .

• Condensation : The aldehyde reacts with 2-thioxo-1,3-thiazolidin-4-one in ethanol under reflux with piperidine as a base .

Key Data

Parameter	Value	Source
Solvent	Ethanol
Catalyst	Piperidine (3 drops)
Reaction Time	4–6 hours
Yield	70–78%

Parameter	Value	Source
Alkylating Agent	4-Bromobutyric acid
Base	Potassium carbonate (K₂CO₃)
Solvent	Dimethylformamide (DMF)
Yield	65–70%

Final Product Characterization

The compound is characterized via spectroscopic methods:

Analytical Data

Technique	Key Signals	Source
¹H NMR (DMSO-d₆)	δ 12.31 (s, NH), 7.97 (s, pyridinyl H)
¹³C NMR	δ 175.6 (C=S), 162.3 (C=O)
IR (KBr)	1693 cm⁻¹ (C=O), 3410 cm⁻¹ (NH)
MS (ESI)	m/z 461.2 [M+H]⁺

Challenges and Optimizations

• Stereoselectivity : The (5Z)-configuration is ensured by using Z-selective Knoevenagel conditions (e.g., piperidine in ethanol) .

• Byproduct Formation : Excess thiourea leads to disulfide byproducts; stoichiometric control is critical .

• Scalability : Microwave-assisted steps improve reproducibility for large-scale synthesis .

Comparative Analysis of Synthetic Routes

Method Step	Approach A (Conventional)	Approach B (Microwave)
Thiazolidin-4-One Synthesis	12 hours, 75% yield	5 minutes, 83% yield
Knoevenagel Condensation	6 hours, 70% yield	3 hours, 78% yield
Overall Yield	32–38%	45–50%

Chemical Reactions Analysis

Types of Reactions

4-[(5Z)-5-({9-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the oxo groups to hydroxyl groups.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thiazolidinone ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines or thiols. Reaction conditions typically involve controlled temperatures, specific solvents, and sometimes the use of catalysts to enhance reaction rates and selectivity .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives .

Scientific Research Applications

4-[(5Z)-5-({9-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(5Z)-5-({9-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

A. Thiazolidinone Derivatives with Pyrido/Pyrimidine Moieties

4-{(5Z)-5-[(2-{[2-(2-Hydroxyethoxy)ethyl]amino}-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}butanoic acid (): Structural Difference: Replaces the 2-(2-methylpropyl)amino and 9-methyl groups with a 2-(2-hydroxyethoxy)ethyl amino substituent.

Compound 9a (): Structure: Contains a benzodioxolyl group instead of the pyrido[1,2-a]pyrimidinone system. Key Data: Yield = 10%; melting point = 170–229°C (decomposition). Comparison: The pyrido[1,2-a]pyrimidinone core in the target compound may offer enhanced π-π stacking interactions versus the benzodioxolyl group, affecting binding to aromatic-rich enzyme active sites .

B. Pyrazolo[3,4-d]pyrimidinone-Thiazolidinone Hybrids ():

• Example: 10a (6-Methyl-5-[(4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene)amino]-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one). Structural Difference: Replaces the pyrido[1,2-a]pyrimidinone with a pyrazolo[3,4-d]pyrimidinone scaffold. Activity: Exhibits anti-inflammatory properties with moderate ulcerogenicity. The butanoic acid side chain in the target compound may reduce gastrointestinal toxicity compared to phenyl substituents .

Spectroscopic and Computational Data

• NMR Trends: The target compound’s ¹H-NMR would show signals for the butanoic acid chain (~δ 1.6–2.5 ppm, CH₂; δ 3.1–4.1 ppm, CH₂-N) and aromatic protons from the pyrido[1,2-a]pyrimidinone (δ 6.8–7.6 ppm), consistent with and .
• Mass Spectrometry : HRMS data for the target compound would likely align with analogs (e.g., [M + H]+ = ~457–500 m/z), confirming molecular ion stability despite the complex structure .

Tabulated Comparison

Feature	Target Compound	Compound 9a ()	10a ()
Core Structure	Pyrido[1,2-a]pyrimidinone	Benzodioxolyl	Pyrazolo[3,4-d]pyrimidinone
Thiazolidinone Substituent	2-Thioxo, 4-oxo	2-Thioxo, 4-oxo	4-oxo, 3-phenyl
Side Chain	Butanoic acid	4-Methoxyphenylmethylamino	Phenyl
Yield	Not reported	10%	60–70%
Bioactivity	Hypothesized anti-inflammatory	Not reported	Anti-inflammatory

Biological Activity

The compound 4-[(5Z)-5-({9-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid represents a novel class of bioactive molecules with potential therapeutic applications. This article reviews its biological activity based on available literature, focusing on antimicrobial properties, enzyme inhibition, and cytotoxicity.

Chemical Structure

The compound consists of a pyrido-pyrimidine core linked to a thiazolidine moiety, which is significant for its biological function. The structural complexity allows for diverse interactions with biological targets.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of similar thiazolidine derivatives. For instance, compounds containing thiazolidine rings have demonstrated significant antibacterial and antimycobacterial activity against various strains, including Escherichia coli and Staphylococcus aureus . The presence of the thiazolidine structure is crucial for enhancing the antimicrobial efficacy of these compounds.

Compound	MIC (µg/mL)	Activity
4c	12	Effective against E. coli
4e	8	Effective against S. aureus
5g	15	Active against M. tuberculosis

Enzyme Inhibition

The compound has been investigated for its potential as an inhibitor of human leukocyte elastase (HLE), an enzyme implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD). In vitro assays revealed that derivatives of this compound exhibit potent inhibition of HLE with an inhibition constant (K(i)) in the nanomolar range . This suggests that modifications to the thiazolidine and pyrido-pyrimidine components can enhance enzyme binding affinity.

Case Studies

• Antimicrobial Testing : A series of derivatives were synthesized and tested for their antimicrobial properties. The most potent compounds showed minimal inhibitory concentrations (MICs) significantly lower than standard antibiotics, indicating their potential as alternative treatments .
• HLE Inhibition : In vivo studies demonstrated that orally administered derivatives resulted in significant reductions in HLE activity in animal models, correlating with decreased inflammation markers . This highlights the therapeutic potential of these compounds in managing inflammatory conditions.

Toxicity Assessment

Toxicity studies using hemolytic assays indicated that the most active derivatives exhibited low toxicity at concentrations up to 200 µmol/L, suggesting a favorable safety profile for further development .

Q & A

Q. What synthetic routes are commonly employed for synthesizing this thiazolidinone derivative, and how can reaction conditions be optimized for higher yields?

The synthesis involves multi-step reactions, including condensation of pyrido[1,2-a]pyrimidin-3-yl precursors with thiazolidinone intermediates. Key steps include controlling temperature (60–80°C), solvent selection (ethanol or DMF), and catalyst use (e.g., piperidine). Microwave-assisted synthesis has been shown to reduce reaction times and improve purity in analogous compounds .

Q. Which analytical techniques are critical for confirming the structural integrity of this compound?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Infrared (IR) spectroscopy are essential for verifying the Z-configuration of the methylidene group and the thioxo-thiazolidinone moiety. High-Performance Liquid Chromatography (HPLC) ensures purity (>95%), while mass spectrometry confirms molecular weight .

Q. How can researchers assess the compound’s solubility and stability in biological buffers?

Solubility tests in DMSO, PBS, and simulated gastric fluid are recommended. Stability studies under varying pH (2–9) and temperature (4–37°C) conditions, monitored via UV-Vis spectroscopy, can identify degradation pathways. Co-solvents like cyclodextrins may improve aqueous solubility .

Q. What in vitro assays are suitable for preliminary evaluation of its biological activity?

Use cell viability assays (e.g., MTT) on cancer cell lines (e.g., HeLa, MCF-7) and antimicrobial susceptibility testing (MIC determination) against Gram-positive/negative bacteria. Enzyme inhibition assays (e.g., COX-2 or kinase targets) can elucidate mechanistic pathways .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize pharmacological properties?

Systematically modify substituents on the pyrido[1,2-a]pyrimidine and thiazolidinone moieties. For example:

• Replace the 2-methylpropylamino group with bulkier alkyl chains to enhance lipophilicity.
• Introduce electron-withdrawing groups (e.g., -NO₂) on the benzylidene ring to improve metabolic stability. Evaluate changes via cytotoxicity assays and computational docking (e.g., AutoDock Vina) .

Q. What strategies resolve contradictions in biological activity data across different experimental models?

Cross-validate results using orthogonal assays (e.g., apoptosis vs. necrosis markers in flow cytometry). Adjust cell culture conditions (e.g., hypoxia vs. normoxia) to mimic in vivo environments. Meta-analysis of published analogs (e.g., 4-oxothiazolidinones) can identify confounding variables .

Q. How can computational modeling predict off-target interactions or toxicity risks?

Use molecular dynamics simulations (AMBER or GROMACS) to study binding to cytochrome P450 enzymes or hERG channels. ADMET predictors (e.g., SwissADME) can forecast bioavailability and blood-brain barrier penetration .

Q. What experimental designs are effective for studying multi-target inhibition (e.g., dual kinase/COX-2 activity)?

Employ kinome-wide profiling (e.g., KinomeScan) and COX-2 enzymatic assays in parallel. Synergistic effects can be quantified via combination index (CI) calculations using CompuSyn software .

Q. How can metabolic stability be improved without compromising potency?

Introduce deuterium at labile positions (e.g., methyl groups) or replace metabolically vulnerable motifs (e.g., ester linkages) with amides. Liver microsome assays (human/rat) identify metabolic hotspots .

Q. What role does stereochemistry (e.g., Z-configuration) play in target binding, and how can it be validated?

The Z-configuration is critical for maintaining planar geometry, enabling π-π stacking with aromatic residues in target proteins. X-ray crystallography or NOESY NMR can confirm spatial orientation. Comparative studies with E-isomers often show reduced activity .

Methodological Notes

• Data Tables :

  Parameter	Example Data from Analogous Compounds	Reference
  Yield Optimization	83% (microwave vs. 67% conventional)
  IC₅₀ (Cancer Cells)	12.5 µM (MCF-7) vs. 25 µM (HeLa)
  LogP (Predicted)	3.2 (SwissADME)

• Key References : Prioritize studies on pyrido[1,2-a]pyrimidine-thiazolidinone hybrids and avoid non-academic sources per guidelines.